2-((2,4-dimethoxyphenyl)amino)-N-(3-fluoro-4-methylphenyl)thiazole-4-carboxamide

• IUPAC Name: 2-(2,4-dimethoxyanilino)-N-(3-fluoro-4-methylphenyl)-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C19H18FN3O3S/c1-11-4-5-12(8-14(11)20)21-18(24)16-10-27-19(23-16)22-15-7-6-13(25-2)9-17(15)26-3/h4-10H,1-3H3,(H,21,24)(H,22,23)
• InChI Key: WTSAIKYFASPFSR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=CSC(=N2)NC3=C(C=C(C=C3)OC)OC)F
• Molecular Formula: C19H18FN3O3S
• Molecular Weight: 387.4 g/mol

Description

2-((2,4-dimethoxyphenyl)amino)-N-(3-fluoro-4-methylphenyl)thiazole-4-carboxamide, commonly known as DFTZ, is a thiazole derivative that has gained significant attention in scientific research due to its potential therapeutic applications. DFTZ is a small molecule that can interact with various biological targets, making it a promising candidate for drug development.

Scientific Research Applications

Synthesis and Characterization

Researchers have developed various methods for synthesizing compounds with structures related to "2-((2,4-dimethoxyphenyl)amino)-N-(3-fluoro-4-methylphenyl)thiazole-4-carboxamide." For instance, Talupur et al. (2021) outlined a comprehensive approach for synthesizing a series of carboxamides with potential antimicrobial properties through a multi-step reaction process, including hydrolysis and condensation reactions (Talupur, Satheesh, & Chandrasekhar, 2021). Similarly, Prabhuswamy et al. (2016) focused on synthesizing and analyzing the crystal structure of a dihydro-pyrazole-1-carboxamide derivative, highlighting its hydrogen bond interactions and potential for further biological evaluation (Prabhuswamy, Kumara, Pavithra, Kumar, & Lokanath, 2016).

Biological Activities

The exploration of biological activities is a significant focus area, where synthesized compounds are evaluated for potential anti-inflammatory, antimicrobial, and anticancer properties. El‐Hawash and El-Mallah (1998) synthesized novel pyrazole derivatives, demonstrating significant anti-inflammatory activity with minimal ulcerogenic activity, suggesting therapeutic potential (El‐Hawash & El-Mallah, 1998). Mortimer et al. (2006) highlighted the antiproliferative activity of 2-phenylbenzothiazoles against cancer cell lines, establishing a basis for further drug development (Mortimer, Wells, Crochard, Stone, Bradshaw, Stevens, & Westwell, 2006).